Thiamine hydrochloride phosphate-d3

• Molecular Formula: C12H19Cl2N4O4PS
• Molecular Weight: 420.3 g/mol
• InChI: InChI=1S/C12H17N4O4PS.2ClH/c1-8-11(3-4-20-21(17,18)19)22-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,15,17,18,19);2*1H/i2D3
• InChIKey: FRSZYKKDWVPUFP-DHLLOTLESA-N

Thiamine Hydrochloride Phosphate-d3 – Overview

Thiamine hydrochloride phosphate-d3 is a stable isotope-labeled analog of thiamine monophosphate (TMP) . In this compound, three hydrogen atoms in the methyl group of the pyrimidine ring are replaced by deuterium atoms, resulting in a nominal mass increase of 3 Da relative to the unlabeled analyte . This isotopic labeling strategy preserves the near-identical physicochemical properties of the native molecule, ensuring co-elution in chromatographic separations while introducing a distinct mass shift detectable by mass spectrometry [1]. The compound is supplied as a crystalline hydrochloride salt and is intended exclusively for research and analytical purposes, serving as an internal standard in quantitative LC-MS/MS workflows .

Workflow Quantitative LC-MS/MS bioanalysis

Selection Stable isotope-labeled internal standard (SIL-IS)

Use Context Research matrices, metabolism tracing

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source

Why Unlabeled Analogs Cannot Replace Thiamine Hydrochloride Phosphate-d3

Generic, non-deuterated thiamine monophosphate (TMP) cannot replace Thiamine hydrochloride phosphate-d3 as an internal standard in LC-MS/MS quantification because it is chromatographically and spectrometrically indistinguishable from the endogenous analyte . In quantitative bioanalysis, a proper internal standard must correct for variable ionization efficiency, matrix effects, and sample preparation losses [1]. A non-labeled analog fails this requirement, as its signal cannot be resolved from the analyte, preventing independent integration and leading to unreliable quantitation [2]. Furthermore, structurally distinct internal standards, such as amprolium or chloroethylthiamine, exhibit different chromatographic retention times and ionization behaviors, resulting in inaccurate correction factors and poor assay precision [2]. Only a stable isotope-labeled internal standard, such as Thiamine hydrochloride phosphate-d3, provides the necessary physicochemical similarity combined with a distinct mass shift to enable accurate and precise quantification .

Thiamine HCl Phosphate-d3

Co-eluting SIL-IS with distinct +3 Da mass shift; corrects matrix effects

Unlabeled TMP

Indistinguishable from endogenous analyte; cannot correct variable ionization

Structural Analog ISTDs

Different retention time and ionization; may lead to inaccurate correction

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source
• [2] Vanderslice JT, Huang MHA. Liquid chromatographic analysis of thiamin and its phosphates in food products using amprolium as an internal standard. Journal of Micronutrient Analysis. 1986;2(3):189-200. View Source

Evidence for Selecting Thiamine Hydrochloride Phosphate-d3

Isotopic Purity and Mass Shift

Thiamine hydrochloride phosphate-d3 is synthesized with a defined +3.0 Da mass shift relative to unlabeled thiamine monophosphate (TMP), achieved by the replacement of three hydrogen atoms with deuterium atoms in the methyl group of the pyrimidine ring . This specific isotopic labeling strategy ensures that the internal standard exhibits an m/z value of 348.35 (for the M+ ion) compared to 345.35 for the native analyte, enabling complete baseline separation in the mass spectrometer . In contrast, unlabeled TMP (m/z 345.35) co-elutes with the endogenous analyte and cannot be distinguished, rendering it unusable as an internal standard [1].

Isotopic Purity & Mass Shift

Class-level

m/z 348.35

m/z 345.35 (unlabeled TMP)

+3.0 Da

Enables reliable peak integration and quantification

Based on molecular formula calculation; class-level principle

Evidence Dimension	Mass-to-Charge Ratio (m/z) for M+ Ion
Target Compound Data	348.35 Da
Comparator Or Baseline	Thiamine Monophosphate (TMP, unlabeled): 345.35 Da
Quantified Difference	+3.0 Da
Conditions	Molecular weight calculation based on molecular formula C12H15D3N4O4PS·Cl·HCl (Target) vs. C12H18Cl2N4O5PS (Unlabeled TMP)

Why This Matters

The +3.0 Da mass shift is the minimum required for robust discrimination from the analyte and its natural isotopic envelope in a typical unit-resolution mass spectrometer, enabling accurate peak integration and quantification.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source

Co-Elution and Matrix Effect Correction

The fundamental advantage of a stable isotope-labeled internal standard (SIL-IS) is its near-identical chromatographic behavior to the target analyte [1]. Thiamine hydrochloride phosphate-d3 co-elutes with endogenous thiamine monophosphate (TMP) under typical reversed-phase LC conditions, ensuring that both compounds experience the identical matrix environment and ionization conditions at the moment of detection . This is in stark contrast to structural analog internal standards like amprolium or chloroethylthiamine, which exhibit different retention times and can therefore be subject to different ion suppression or enhancement effects, leading to inaccurate correction and poor assay robustness [2].

Co-Elution & Matrix Correction

Class-level

Co-elutes with TMP

Amprolium/Chloroethylthiamine: different retention time

Qualitative advantage in co-elution

Corrects for ion suppression/enhancement across matrices

Co-elution ensures identical matrix environment

Evidence Dimension	Chromatographic Co-Elution
Target Compound Data	Co-elutes with TMP
Comparator Or Baseline	Amprolium or Chloroethylthiamine: Different retention time
Quantified Difference	Qualitative difference in co-elution
Conditions	Typical reversed-phase HPLC conditions

Why This Matters

Co-elution is the only way to guarantee that the internal standard undergoes the exact same ion suppression or enhancement as the analyte, which is essential for the validity of the quantification method and its ability to generate reliable data across diverse sample matrices.

• [1] Wieling J. LC-MS-MS experiences with internal standards. Chromatographia. 2002;55:S107-S113. View Source
• [2] Vanderslice JT, Huang MHA. Liquid chromatographic analysis of thiamin and its phosphates in food products using amprolium as an internal standard. Journal of Micronutrient Analysis. 1986;2(3):189-200. View Source

Deuterium-Enhanced Stability

The carbon-deuterium (C-D) bond is shorter and exhibits a lower zero-point energy than the carbon-hydrogen (C-H) bond, making it less susceptible to homolytic cleavage and chemical exchange [1]. While specific stability data for Thiamine hydrochloride phosphate-d3 is not available, studies on thiamine hydrochloride indicate significant degradation in aqueous solution (e.g., only 71-80% recovery after 3 months in feed mash at room temperature) [2]. The deuterated analog is expected to be less prone to oxidative degradation pathways that involve C-H bond cleavage, thereby offering enhanced long-term stability in solution and during sample preparation [1].

Deuterium-Enhanced Stability

Class-level

C-D bond ~1.2× stronger than C-H (class principle)

May reduce degradation during storage and preparation

Not compound-specific; inferred from C-D bond principle

Evidence Dimension	Relative Stability (inferred from bond strength)
Target Compound Data	C-D bond is ~1.2x stronger than C-H bond (class-level principle)
Comparator Or Baseline	Thiamine hydrochloride phosphate (C-H bond)
Quantified Difference	Not quantified for this specific compound
Conditions	Inference based on fundamental isotope effects

Why This Matters

For laboratories performing long-term studies or storing stock solutions, a more stable internal standard reduces the frequency of re-preparation and minimizes the risk of introducing quantitative errors due to internal standard degradation over time.

• [1] Timmins GS. Deuterated drugs; where are we now? Expert Opinion on Therapeutic Patents. 2017;27(12):1353-1361. View Source
• [2] European Food Safety Authority (EFSA). Scientific Opinion on the safety and efficacy of vitamin B1 (thiamine hydrochloride) as a feed additive for all animal species. EFSA Journal. 2012;10(11):2941. Table 2. View Source

Validated Cytochrome C Reduction Assay

Thiamine hydrochloride phosphate-d3 has been specifically utilized as a reagent in studies investigating the reduction of cytochrome c by thiamine and its structural analogs [1]. In this context, the deuterated compound allows researchers to employ mass spectrometry or NMR to track the reaction pathway and differentiate between potential parallel or competing mechanisms. This application provides a clear, documented use-case that distinguishes this compound from simple, unlabeled thiamine phosphate, which cannot be used for such mechanistic tracing.

Cytochrome C Reduction Assay

Assay context

Validated as reagent in cytochrome c reduction assay

Supports mechanistic tracing beyond standard ISTD use

Published application demonstrating isotopic utility

Evidence Dimension	Application in Cytochrome C Reduction Assay
Target Compound Data	Validated as a reagent [1]
Comparator Or Baseline	Unlabeled thiamine phosphate: Not applicable for isotopic tracing
Quantified Difference	Qualitative difference in applicability
Conditions	In vitro assay for cytochrome c reduction

Why This Matters

This demonstrates a specific, published application beyond standard internal standard use, providing validation for researchers investigating thiamine's biochemical redox mechanisms.

• [1] Vovk AI, et al. Reaction of cytochrome c with thiamine and its structural analogs. Russian Journal of General Chemistry. 2002;72(11):1808-1812. View Source

Thiamine Hydrochloride Phosphate-d3 Applications

LC-MS/MS TMP Quantification in Biofluids

This compound is the definitive internal standard for the accurate and precise quantification of thiamine monophosphate (TMP) in complex matrices such as whole blood, plasma, urine, and cell lysates. As detailed in the evidence, its +3.0 Da mass shift and co-elution with the endogenous analyte ensure robust correction for matrix effects and ionization variability . This application is critical for clinical diagnostics of thiamine deficiency disorders (e.g., beriberi, Wernicke-Korsakoff syndrome), nutritional studies, and pharmacokinetic investigations of vitamin B1 supplementation [1].

Tracing Thiamine Phosphate Metabolism

The incorporation of three deuterium atoms makes this compound suitable as a tracer for investigating the dynamics of thiamine metabolism and phosphorylation. Researchers can spike cell cultures or animal models with Thiamine hydrochloride phosphate-d3 and then use LC-MS to monitor the incorporation of the labeled moiety into downstream metabolites like thiamine diphosphate (TDP) or thiamine triphosphate (TTP) . This enables precise determination of metabolic fluxes and enzyme kinetics without the confounding effects of endogenous, unlabeled thiamine pools.

Mechanistic Studies of Thiamine Redox Reactions

Based on its documented use as a reagent in cytochrome c reduction assays [1], this compound provides a unique tool for dissecting the role of thiamine phosphate in biological electron transfer and antioxidant mechanisms. By comparing reaction rates and products with those of the unlabeled compound, researchers can identify the rate-limiting steps and characterize the nature of the active redox species involved.

Quality Control of Vitamin B1-Enriched Products

In industrial quality control laboratories, this deuterated internal standard is essential for developing and validating robust LC-MS/MS methods to verify the content and stability of thiamine phosphate derivatives in fortified foods, infant formulas, and multi-vitamin supplements. Its use ensures compliance with regulatory labeling requirements by providing a high degree of accuracy and precision, even in the presence of complex food matrices that cause significant ion suppression .

Application

Selection Property

Validation Focus

TMP Quantification in Research Matrices

Co-eluting SIL-IS with +3 Da shift

Matrix-effect correction and assay precision

Thiamine Phosphate Metabolism Tracing

Stable isotope tracer for metabolic flux

Incorporation into TDP/TTP monitored by LC-MS

Thiamine Redox Mechanism Studies

Validated reagent for cytochrome c reduction assay

Comparison of reaction rates with unlabeled compound

Quantification in Fortified Foods & Supplements

Robust SIL-IS for complex matrices

Accuracy in presence of ion suppression

• [1] Vovk AI, et al. Reaction of cytochrome c with thiamine and its structural analogs. Russian Journal of General Chemistry. 2002;72(11):1808-1812. View Source